Cas no 1270523-00-6 (1-(2-chloro-6-methylphenyl)ethan-1-amine)

• Product Name: 1-(2-chloro-6-methylphenyl)ethan-1-amine
• CAS No: 1270523-00-6
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD18705511
• CID: 5588250
• PubChem ID: 55282338
• Update Time: 2025-10-17

1-(2-chloro-6-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-α,6-dimethyl-
• 1-(2-chloro-6-methylphenyl)ethan-1-amine

• MDL： MFCD18705511
• Inchi： 1S/C9H12ClN/c1-6-4-3-5-8(10)9(6)7(2)11/h3-5,7H,11H2,1-2H3
• InChI Key： DXMWCZRDYBIAQD-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C)Cl)(N)C

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±25.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on 1-(2-chloro-6-methylphenyl)ethan-1-amine

Introduction to 1-(2-chloro-6-methylphenyl)ethan-1-amine (CAS No. 1270523-00-6)

1-(2-chloro-6-methylphenyl)ethan-1-amine, with the CAS number 1270523-00-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2-chloro-6-methylphenyl group and an ethylamine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(2-chloro-6-methylphenyl)ethan-1-amine is defined by the presence of a substituted phenyl ring and an amine functional group. The 2-chloro substitution on the phenyl ring introduces electron-withdrawing properties, while the 6-methyl group provides steric hindrance and hydrophobicity. The ethylamine side chain adds flexibility and potential for hydrogen bonding, which can influence the compound's interactions with biological targets.

In recent years, 1-(2-chloro-6-methylphenyl)ethan-1-amine has been the subject of numerous studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels.

A key area of interest is the compound's interaction with serotonin receptors. Serotonin is a neurotransmitter involved in regulating mood, sleep, and other physiological processes. Research has demonstrated that 1-(2-chloro-6-methylphenyl)ethan-1-amine can modulate serotonin receptor activity, which has implications for the treatment of mood disorders such as depression and anxiety. This property makes it a valuable candidate for further investigation in the development of new antidepressant and anxiolytic drugs.

Beyond its potential as a serotonin receptor modulator, 1-(2-chloro-6-methylphenyl)ethan-1-amine has also shown promise in other therapeutic areas. For instance, studies have explored its anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been highlighted in several preclinical studies.

In addition to its pharmacological activities, the synthetic accessibility of 1-(2-chloro-6-methylphenyl)ethan-1-amine is another factor that contributes to its appeal in drug discovery. The compound can be synthesized through well-established organic reactions, making it relatively easy to produce on a laboratory scale. This ease of synthesis allows researchers to rapidly generate analogs with modified structures to optimize pharmacological properties such as potency, selectivity, and bioavailability.

The safety profile of 1-(2-chloro-6-methylphenyl)ethan-1-amine is also an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans.

Clinical trials are currently underway to assess the efficacy and safety of 1-(2-chloro-6-methylphenyl)ethan-1-amine in treating various conditions. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-(2-chloro-6-methylphenyl)ethan-1-amine (CAS No. 1270523-00-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.